Cas no 1957190-76-9 (TFBen)

• Product Name: TFBen
• CAS No: 1957190-76-9
• MF: C₉H₆O₆
• MW: 210.14034318924
• CID: 4763079
• PubChem ID: 90842598
• Update Time: 2024-11-04

TFBen Chemical and Physical Properties

Names and Identifiers

• benzene-1,3,5-triyl triformate
• (3,5-diformyloxyphenyl) formate
• Triformic acid benzene-1,3,5-triyl ester
• J3.613.744D
• TFBen
• 1957190-76-9
• SCHEMBL18573171
• AT36649
• YSZC1380
• 3,5-bis(formyloxy)phenyl formate
• CS-0182977
• MFCD31692238

• Inchi： 1S/C9H6O6/c10-4-13-7-1-8(14-5-11)3-9(2-7)15-6-12/h1-6H
• InChI Key： CGWORRNYHQAREB-UHFFFAOYSA-N
• SMILES： O(C=O)C1C=C(C=C(C=1)OC=O)OC=O

Computed Properties

• Exact Mass: 210.01643791g/mol
• Monoisotopic Mass: 210.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Experimental Properties

• Melting Point: 53-56

TFBen Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives